Cas no 1142212-74-5 (1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol)

• Product Name: 1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• CAS No: 1142212-74-5
• MF: C₁₄H₁₈N₂O₂S
• MW: 278.369922161102
• MDL: MFCD12027760
• CID: 4681277
• Update Time: 2025-05-20

1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• STK505144
• 1-(3,5-dimethoxyphenyl)-4,4-dimethylpyrimidine-2-thiol
• 1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

• MDL： MFCD12027760
• Inchi： 1S/C14H18N2O2S/c1-14(2)5-6-16(13(19)15-14)10-7-11(17-3)9-12(8-10)18-4/h5-9H,1-4H3,(H,15,19)
• InChI Key： YYMNKXNXWSWWFI-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=C(C=C(C=2)OC)OC)C=CC(C)(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• Topological Polar Surface Area: 65.8

Additional information on 1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

The compound 1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-74-5) is a fascinating molecule with a complex structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically pyrimidines, which are known for their versatile roles in chemistry and biology. The molecule's structure features a pyrimidine ring system with a thiol group at position 2 and a dimethoxyphenyl substituent at position 1. The presence of the thiol group introduces unique chemical properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery and material science. The dimethoxyphenyl group attached to the pyrimidine ring is known to confer aromatic stability and potential bioavailability to the molecule. Additionally, the thiol group at position 2 can act as a nucleophile or participate in redox reactions, making it a valuable functional group for chemical modifications. Researchers have explored the use of this compound in designing novel materials with specific electronic properties due to its heterocyclic framework.

One of the most promising applications of 1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol lies in its potential as a building block for advanced materials. Its structure allows for easy functionalization, enabling the creation of materials with tailored properties such as conductivity or optical activity. For instance, recent advancements in organic electronics have utilized similar pyrimidine derivatives to develop high-performance organic semiconductors. The dimethyl groups at position 4 further enhance the molecule's stability and solubility, making it an ideal candidate for such applications.

In the field of pharmacology, this compound has shown potential as a lead molecule for drug development. The thiol group can serve as a reactive site for bioconjugation or catalysis, while the dimethoxyphenyl substituent may contribute to interactions with biological targets. Studies have indicated that derivatives of this compound could exhibit anti-inflammatory or antioxidant properties due to their ability to scavenge free radicals. Furthermore, the molecule's structure suggests it may have applications in enzyme inhibition or receptor modulation.

The synthesis of 1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrimidine ring through cyclization reactions and subsequent functionalization to introduce the thiol group and dimethoxyphenyl substituent. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

From an environmental standpoint, this compound has demonstrated low toxicity in preliminary assessments due to its stable aromatic framework and lack of reactive groups beyond the thiol moiety. This makes it suitable for use in applications where environmental safety is a concern. However, further studies are required to fully understand its ecological impact and degradation pathways.

In conclusion, 1-(3,5-Dimethoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-74-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure combines aromatic stability with reactive functional groups, making it an attractive target for researchers in materials science and pharmacology alike. As ongoing studies continue to uncover new applications and properties of this molecule